Cas no 2229356-83-4 (1-4-(3-bromoprop-1-en-2-yl)phenylpyrrolidine)

• Product Name: 1-4-(3-bromoprop-1-en-2-yl)phenylpyrrolidine
• CAS No: 2229356-83-4
• MF: C₁₃H₁₆BrN
• MW: 266.176842689514
• CID: 6170511
• PubChem ID: 165968968
• Update Time: 2025-10-24

1-4-(3-bromoprop-1-en-2-yl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-4-(3-bromoprop-1-en-2-yl)phenylpyrrolidine
• 2229356-83-4
• 1-[4-(3-bromoprop-1-en-2-yl)phenyl]pyrrolidine
• EN300-1919834

• Inchi： 1S/C13H16BrN/c1-11(10-14)12-4-6-13(7-5-12)15-8-2-3-9-15/h4-7H,1-3,8-10H2
• InChI Key： XXXZJTNMJAKRAC-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 265.04661g/mol
• Monoisotopic Mass: 265.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-4-(3-bromoprop-1-en-2-yl)phenylpyrrolidine

Exploring the Properties and Applications of 1-4-(3-bromoprop-1-en-2-yl)phenylpyrrolidine (CAS No. 2229356-83-4)

In the realm of organic chemistry, 1-4-(3-bromoprop-1-en-2-yl)phenylpyrrolidine (CAS No. 2229356-83-4) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its pyrrolidine core and bromopropenyl substituent, serves as a versatile intermediate in pharmaceutical and material science research. Its molecular architecture enables diverse reactivity, making it a valuable candidate for synthesizing complex molecules.

The growing interest in 1-4-(3-bromoprop-1-en-2-yl)phenylpyrrolidine aligns with current trends in drug discovery, where researchers seek novel scaffolds for targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors. With the rise of AI-driven drug design, compounds like this are increasingly screened for their bioactivity profiles. Additionally, its bromine moiety offers opportunities for cross-coupling reactions, a hot topic in green chemistry and catalysis.

From an industrial perspective, CAS No. 2229356-83-4 is explored for its role in advanced material synthesis, particularly in organic electronics and photovoltaic cells. Its conjugated system and halogenated group contribute to tunable electronic properties, addressing the demand for sustainable energy solutions. Researchers are also investigating its potential in bioconjugation, a technique pivotal for diagnostic assays and targeted drug delivery.

Environmental and safety considerations are paramount when handling 1-4-(3-bromoprop-1-en-2-yl)phenylpyrrolidine. While not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. The compound’s stability under various conditions is a subject of ongoing studies, particularly in accelerated stability testing, a common query among chemists.

In summary, 1-4-(3-bromoprop-1-en-2-yl)phenylpyrrolidine exemplifies the intersection of innovation and practicality. Its multifaceted applications—from medicinal chemistry to renewable energy—highlight its relevance in contemporary scientific discourse. As high-throughput screening and computational modeling advance, this compound’s potential is poised to expand further.